Cas no 104330-37-2 (Benzoic acid, 4-methoxy-, 3-phenylpropyl ester)
104330-37-2 structure
Product Name:Benzoic acid, 4-methoxy-, 3-phenylpropyl ester
CAS No:104330-37-2
MF:C17H18O3
MW:270.323025226593
CID:1142521
PubChem ID:576484
Update Time:2025-04-20
Benzoic acid, 4-methoxy-, 3-phenylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methoxy-, 3-phenylpropyl ester
- 3-phenylpropyl 4-methoxybenzoate
- 104330-37-2
- HBQRHMFRXPILOE-UHFFFAOYSA-N
- 4-Methoxybenzoic acid, 3-phenylpropyl ester
- 3-Phenylpropyl 4-methoxybenzoate #
- DTXSID60341885
-
- Inchi: 1S/C17H18O3/c1-19-16-11-9-15(10-12-16)17(18)20-13-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-12H,5,8,13H2,1H3
- InChI Key: HBQRHMFRXPILOE-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 270.12564
- Monoisotopic Mass: 270.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 3.48480
Benzoic acid, 4-methoxy-, 3-phenylpropyl ester Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
104330-37-2 (Benzoic acid, 4-methoxy-, 3-phenylpropyl ester) Related Products
- 50802-52-3(4-Hexyloxyphenyl 4-Pentylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent